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Compound of Interest

Compound Name: SF2523

Cat. No.: B15621653 Get Quote

A comprehensive analysis of the synergistic effects of SF2523 in combination with other cancer

drugs, supported by experimental data.

SF2523, a novel small molecule, has emerged as a promising anti-cancer agent due to its

unique dual-inhibitory mechanism targeting both Phosphoinositide 3-kinase (PI3K) and

Bromodomain-containing protein 4 (BRD4). This dual action inherently confers a synergistic

anti-tumor effect by simultaneously impacting two critical oncogenic signaling pathways. This

guide provides a detailed comparison of SF2523's performance, both as a single agent with

intrinsic synergy and in combination with other targeted therapies, supported by experimental

findings.

Intrinsic Synergy: The Dual Inhibition of PI3K and
BRD4
The primary mechanism of SF2523's synergistic activity lies in its ability to concurrently inhibit

PI3K and BRD4, leading to maximal suppression of the MYC oncogene, a key driver in many

cancers. The inhibition of PI3K promotes the degradation of the MYC protein, while the

inhibition of BRD4 blocks MYC gene transcription[1][2]. This two-pronged attack on MYC is

more effective than targeting either pathway alone[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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